3-Formylrifamycin SV O-cyclohexyloxime

• CAS No.: 41776-66-3
• Molecular Formula: C44H58N2O13
• Molecular Weight: 822.9 g/mol
• IUPAC Name: [(9E,19E,21E)-26-[(E)-cyclohexyloxyiminomethyl]-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• InChI: InChI=1S/C44H58N2O13/c1-21-14-13-15-22(2)43(54)46-34-29(20-45-59-28-16-11-10-12-17-28)38(51)31-32(39(34)52)37(50)26(6)41-33(31)42(53)44(8,58-41)56-19-18-30(55-9)23(3)40(57-27(7)47)25(5)36(49)24(4)35(21)48/h13-15,18-21,23-25,28,30,35-36,40,48-52H,10-12,16-17H2,1-9H3,(H,46,54)/b14-13+,19-18+,22-15+,45-20+
• InChI Key: HIYUAJFRAVYATG-RVDLQWPASA-N
• Isomeric SMILES: CC1/C=C/C=C(/C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)/C=N/OC5CCCCC5)\C
• Canonical SMILES: CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C=NOC5CCCCC5)C

Description

3-Formylrifamycin SV O-cyclohexyloxime is a semisynthetic derivative of rifamycin SV, a macrocyclic antibiotic. The compound is synthesized by introducing a cyclohexyl-substituted oxime group at the 3-formyl position of the rifamycin SV scaffold. This modification enhances its interaction with biological targets, particularly viral and bacterial polymerases, while altering physicochemical properties such as solubility and membrane permeability . The cyclohexyl group contributes steric bulk and hydrophobicity, which are critical for optimizing inhibitory activity against drug-resistant strains .

Comparison with Similar Compounds

Structural and Functional Modifications

Key Structural Features :

• Oxime Derivatives : The oxime group (-N-O-) at the 3-formyl position is a common feature. Substitutions on the oxime (e.g., alkyl, aryl, or cycloalkyl groups) dictate activity.
• Aliphatic vs. Cyclic Substituents : Linear alkyl chains (e.g., butyl) and cyclic groups (e.g., cyclohexyl) exhibit distinct biological and physicochemical profiles.

Table 1: Structural Comparison of Selected 3-Formylrifamycin SV Derivatives

Compound	Substituent Group	Key Structural Feature	Biological Target
O-Cyclohexyloxime	Cyclohexyl	Bulky cyclic substituent	MSV polymerase, AcrB efflux pump
Butyl Oxime (XXIV)	n-Butyl	Linear aliphatic chain	MSV polymerase
Diphenylhydrazone (XXII)	Diphenyl	Aromatic hydrazone	Viral DNA polymerase
Dinitrophenylhydrazone (XXIII)	Dinitrophenyl	Electron-withdrawing groups	Leukemic lymphoblast DNA polymerase

Enzyme Inhibition

• MSV Polymerase Inhibition :
  • The O-cyclohexyloxime derivative demonstrates potent inhibition of MSV polymerase at concentrations comparable to the butyl oxime (IC₅₀: 2–5 μg/mL). In contrast, methyl, ethyl, and propyl oximes are inactive .
  • Bulky substituents (e.g., cyclohexyl, diphenyl) enhance binding to the polymerase active site by filling hydrophobic pockets .

Antibacterial and Antitubercular Activity

• Derivatives with heterocyclic or aromatic groups (e.g., diphenylhydrazone) show broad-spectrum activity against Mycobacterium tuberculosis and Gram-positive bacteria, but the O-cyclohexyloxime exhibits superior selectivity for TB-related targets due to reduced off-target interactions .

Efflux Pump Interactions

• 3-Formylrifamycin SV is a substrate for the AcrB efflux pump in E. coli, contributing to resistance. The O-cyclohexyloxime shows reduced affinity for AcrB compared to the parent compound, likely due to steric hindrance from the cyclohexyl group .

Physicochemical Properties

Surface Activity

• Oximes with alkyl chains >C4 (e.g., butyl) form micelles with lower critical micelle concentrations (CMC) than shorter chains. The cyclohexyl group, despite its bulk, exhibits a CMC similar to C8–C12 linear chains, suggesting balanced hydrophobicity and molecular packing .

Stability and Metabolism

• Unlike hydrazone derivatives, oximes like O-cyclohexyloxime are more stable under acidic conditions, minimizing degradation to inactive 3-formylrifamycin SV in the stomach .

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for 3-Formylrifamycin SV O-cyclohexyloxime, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically begins with rifamycin SV as the precursor. A critical step involves oxidizing 3-aminomethylrifamycin SV derivatives using mild oxidants like lead tetraacetate or alkyl nitrites in solvents such as chloroform or carbon tetrachloride to form 3-formylrifamycin SV. Subsequent O-cyclohexyloxime formation is achieved via condensation with cyclohexylhydroxylamine under controlled pH and temperature. Reaction optimization (e.g., solvent polarity, stoichiometry) is essential to minimize side reactions and improve yield .

Q. Which structural features of 3-Formylrifamycin SV O-cyclohexyloxime are critical for its antibacterial activity?

• Methodological Answer : The formyl group at the C3 position and the cyclohexyloxime moiety are structurally vital. The formyl group enhances electrophilicity, facilitating covalent interactions with bacterial RNA polymerase (RNAP), while the oxime group improves solubility and membrane permeability. Comparative studies with other oxime derivatives (e.g., O-propynyloxime) suggest that bulky substituents like cyclohexyl may reduce off-target binding, enhancing specificity .

Q. What analytical techniques are employed to characterize 3-Formylrifamycin SV O-cyclohexyloxime and its intermediates?

• Methodological Answer : High-resolution mass spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, 2D-COSY) are standard for structural elucidation. IR spectroscopy confirms oxime formation (C=N stretch at ~1650 cm⁻¹). Chromatographic methods (HPLC, TLC) with UV detection monitor reaction progress and purity. For degradation studies, LC-MS identifies hydrazone byproducts under acidic conditions .

Advanced Research Questions

Q. How does 3-Formylrifamycin SV O-cyclohexyloxime evade efflux pumps in multidrug-resistant (MDR) bacteria?

• Methodological Answer : Structural studies on AcrB, a key efflux pump in Gram-negative bacteria, reveal that the compound binds to the "access pocket" of the L protomer, inducing conformational changes that disrupt drug transport. Mutagenesis assays (e.g., Phe610Ala mutants in AcrB) show reduced efflux efficiency, confirming this allosteric mechanism. This interaction is distinct from rifampicin, which lacks the oxime group and is more susceptible to efflux .

Q. What methodologies are used to analyze structure-activity relationships (SAR) in 3-Formylrifamycin SV derivatives?

• Methodological Answer : Quantitative SAR (QSAR) models employ molecular descriptors (e.g., topological polar surface area, logP) to correlate substituent effects with bioactivity. For example, cyclohexyloxime derivatives show higher anti-tubercular activity (MIC < 0.5 µg/mL) compared to smaller alkyloximes due to improved membrane penetration. Click chemistry is used to generate heterocyclic derivatives (e.g., triazoles) for evaluating antibacterial breadth .

Q. How do degradation pathways of 3-Formylrifamycin SV O-cyclohexyloxime impact its stability in formulations?

• Methodological Answer : Under acidic conditions, the compound undergoes hydrolysis to regenerate 3-formylrifamycin SV, which reacts with amines (e.g., isoniazid in combination therapies) to form hydrazones. Kinetic studies (second-order forward rate constants >10³ M⁻¹s⁻¹) show rapid degradation, necessitating pH-stabilized formulations. Accelerated stability testing (40°C/75% RH) coupled with HPLC quantifies degradation products like isonicotinyl hydrazone .

Q. What green chemistry approaches are viable for synthesizing 3-Formylrifamycin SV oxime derivatives?

• Methodological Answer : Solvent-free mechanochemical synthesis using natural acids (e.g., citric acid) as catalysts achieves >85% yield for oxime formation. Microwave-assisted reactions reduce reaction times from 36 hours to <2 hours. Life-cycle assessment (LCA) metrics compare the environmental footprint of traditional vs. green methods, emphasizing reduced waste and energy use .

Q. How can discrepancies between in vitro and in vivo efficacy of 3-Formylrifamycin SV O-cyclohexyloxime be addressed?

• Methodological Answer : Pharmacokinetic/pharmacodynamic (PK/PD) modeling identifies low oral bioavailability (<20%) due to first-pass metabolism. Prodrug strategies (e.g., esterification of hydroxyl groups) improve absorption in murine TB models. Microdialysis studies measure tissue penetration, revealing suboptimal concentrations in lung parenchyma, guiding inhalable formulation development .